Cas no 86264-31-5 (4-amino-2-chloro-5-hydroxy-N-methylbenzenesulphonamide)

• Product Name: 4-amino-2-chloro-5-hydroxy-N-methylbenzenesulphonamide
• CAS No: 86264-31-5
• MF: C₇H₉ClN₂O₃S
• MW: 236.675959348679
• CID: 991490
• PubChem ID: 3021105
• Update Time: 2025-04-20

4-amino-2-chloro-5-hydroxy-N-methylbenzenesulphonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-chloro-5-hydroxy-N-methylbenzenesulphonamide
• 4-amino-2-chloro-5-hydroxy-N-methylbenzenesulfonamide
• DTXSID10235462
• Benzenesulfonamide, 4-amino-2-chloro-5-hydroxy-N-methyl-
• SCHEMBL11532496
• 86264-31-5
• EINECS 289-216-6
• NS00039118
• UT6N5V3TZB
• HXERBYOQACRHEP-UHFFFAOYSA-N

• Inchi： 1S/C7H9ClN2O3S/c1-10-14(12,13)7-3-6(11)5(9)2-4(7)8/h2-3,10-11H,9H2,1H3
• InChI Key： HXERBYOQACRHEP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1S(NC)(=O)=O)O)N

Computed Properties

• Exact Mass: 236.0022410g/mol
• Monoisotopic Mass: 236.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų